Cas no 5304-71-2 (Morellic acid)

• Product Name: Morellic acid
• CAS No: 5304-71-2
• MF: C₃₃H₃₆O₈
• MW: 560.634150505066
• CID: 1123991
• PubChem ID: 54580250
• Update Time: 2025-10-31

Morellic acid Chemical and Physical Properties

Names and Identifiers

• Morellic acid
• Gambogoic acid B
• 1'-benzyl-2-(4-methoxyphenyl)-9-methylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]
• 1-benzyl-2'-(4-methoxyphenyl)-9'-methyl-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine]
• (-)-Morellic acid
• (Z)-4-[(1R,2R,17R,19S)-12-Hydroxy-8,8,21,21-tetramethyl-5-(3-methylbut-2-enyl)-14,18-dioxo-3,7,20-tr
• HY-N4094
• 5304-71-2
• (Z)-4-[(1S,2S,17S,19R)-12-Hydroxy-8,8,21,21-tetramethyl-5-(3-methylbut-2-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enoic acid
• E88880
• AKOS040760149
• CHEMBL1765391
• CS-0032100
• NSC-784474
• DA-55636
• NSC784474

• Inchi： 1S/C33H36O8/c1-16(2)8-9-20-26-19(11-12-30(4,5)39-26)24(34)23-25(35)21-14-18-15-22-31(6,7)41-32(28(18)36,13-10-17(3)29(37)38)33(21,22)40-27(20)23/h8,10-12,14,18,22,34H,9,13,15H2,1-7H3,(H,37,38)/b17-10-/t18-,22+,32+,33-/m1/s1
• InChI Key： COVMVPHACFXMAX-OYNOKLRGSA-N
• SMILES： O1C(C)(C)[C@@H]2C[C@H]3C=C4C(C5C(=C6C=CC(C)(C)OC6=C(C/C=C(\C)/C)C=5O[C@@]24[C@]1(C/C=C(\C(=O)O)/C)C3=O)O)=O

Computed Properties

• Exact Mass: 453.24200
• Monoisotopic Mass: 453.241627
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• XLogP3: 3.167

Experimental Properties

• Color/Form: Powder
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 94 ºC
• Boiling Point: 594.5°C at 760 mmHg
• Flash Point: 313.4°C
• Refractive Index: 1.647
• Solubility: Insuluble (6.2E-5 g/L) (25 ºC),
• PSA: 37.30000
• LogP: 4.85080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on Morellic acid

Morellic acid (CAS No. 5304-71-2): A Comprehensive Overview

Morellic acid, chemically identified by the CAS No. 5304-71-2, is a naturally occurring organic compound belonging to the class of polyphenolic acids. This compound has garnered significant attention in the field of pharmaceutical and chemical research due to its diverse biological activities and potential therapeutic applications. Morellic acid, often referred to by its systematic name 2-hydroxy-5-methoxy-3,4-dimethoxybenzoic acid, is primarily derived from various plant sources, particularly those in the genus Morus, which includes mulberry trees. The structural complexity and functional groups present in Morellic acid make it a promising candidate for further investigation into its pharmacological properties.

The chemical structure of Morellic acid consists of a benzoic acid core substituted with hydroxyl and methoxy groups at specific positions. This arrangement contributes to its unique reactivity and interaction with biological targets. Recent studies have highlighted the antioxidant, anti-inflammatory, and antimicrobial properties of Morellic acid, making it a subject of intense interest in drug discovery and natural product chemistry. The compound's ability to scavenge free radicals and modulate inflammatory pathways has been particularly well-documented in preclinical studies.

In the realm of medicinal chemistry, Morellic acid has been explored as a lead compound for developing novel therapeutic agents. Its polyphenolic nature allows it to engage with various cellular receptors and enzymes, which is crucial for designing molecules with targeted action. For instance, research has indicated that Morellic acid may interact with enzymes involved in metabolic pathways relevant to diabetes and cardiovascular diseases. These findings have spurred further investigation into its potential as an adjunct therapy for managing these conditions.

One of the most compelling aspects of Morellic acid is its role in traditional medicine systems. In several cultures, plants rich in Morellic acid have been used empirically to treat a variety of ailments. Modern scientific inquiry has begun to validate these traditional uses by elucidating the mechanistic basis of the compound's effects. For example, studies have demonstrated that Morellic acid can inhibit the activity of lipoxygenase enzymes, which are key mediators of inflammation. This inhibitory action is attributed to the compound's ability to stabilize reactive oxygen species (ROS) and prevent their propagation within cellular environments.

The pharmacokinetic profile of Morellic acid is another area of active research. Understanding how the body processes this compound is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Initial studies suggest that Morellic acid exhibits good oral bioavailability and can be metabolized through multiple pathways, including Phase I and Phase II detoxification processes. These findings are crucial for formulating dosages and delivery systems that maximize therapeutic benefit while ensuring safety.

Recent advancements in analytical chemistry have enabled more precise quantification and characterization of Morellic acid in complex matrices. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS) have become indispensable tools for researchers studying this compound. These methods allow for accurate determination of Morellic acid concentrations in plant extracts, biological fluids, and synthetic samples, thereby facilitating more robust pharmacological investigations.

The role of Morellic acid in modulating immune responses has also been a focus of recent research. Studies have shown that this compound can influence cytokine production and immune cell function, suggesting its potential use in immunomodulatory therapies. For instance, Morellic acid has been observed to enhance the activity of regulatory T cells (Tregs), which play a critical role in maintaining immune homeostasis. This immunomodulatory effect could be particularly relevant in managing autoimmune diseases or reducing chronic inflammation.

In conclusion, Morellic acid (CAS No. 5304-71-2) represents a fascinating natural product with a wide spectrum of biological activities. Its structural features, coupled with its demonstrated pharmacological effects, make it a valuable asset in the quest for novel therapeutic agents. Ongoing research continues to uncover new aspects of its biology and potential applications, reinforcing its importance as a subject of scientific inquiry in both academic and industrial settings.